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Cat. No.: B115732 Get Quote

An In-Depth Technical Guide to 4,6-Diamino-2-hydroxypyrimidine

Abstract
This technical guide provides a comprehensive overview of 4,6-Diamino-2-
hydroxypyrimidine, a significant heterocyclic compound. More commonly referred to in

scientific literature by its tautomeric name, 2,4-Diamino-6-hydroxypyrimidine (DAHP), this

molecule serves as a crucial intermediate in pharmaceutical synthesis and as a specific

inhibitor in biomedical research. This document details its discovery and history, established

synthesis protocols, physicochemical properties, and key biological activities. Quantitative data

are presented in structured tables, and detailed experimental methodologies are provided. Key

processes, including its chemical synthesis, tautomeric forms, and mechanism of biological

action, are illustrated using logical diagrams to support researchers, scientists, and

professionals in drug development.

Introduction: Nomenclature and Tautomerism
4,6-Diamino-2-hydroxypyrimidine exists in equilibrium with its more stable keto tautomer,

2,4-Diamino-6-hydroxypyrimidine (also known as 2,4-diamino-6-pyrimidinone).[1][2] This

tautomerism involves the migration of a proton between the oxygen and a ring nitrogen atom.

While the "hydroxypyrimidine" name refers to the enol form, the keto (pyrimidinone) form is

predominant in the solid state.[1] This guide will use the common name 2,4-Diamino-6-

hydroxypyrimidine (DAHP) while acknowledging its tautomeric nature. DAHP is a versatile
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building block for various active pharmaceutical ingredients (APIs) and a valuable tool for

studying specific metabolic pathways.[3][4]

Enol Form Keto Form (Predominant)

Tautomerization

4,6-Diamino-2-hydroxypyrimidine 2,4-Diamino-6-hydroxypyrimidine (DAHP)

Guanidine + Ethyl Cyanoacetate

Sodium Ethoxide in Ethanol

Combine

Heat under Reflux

Evaporate to Dryness

Dissolve Solid in Boiling Water

Acidify with Acetic Acid

Cool to Crystallize Product

2,4-Diamino-6-hydroxypyrimidine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0174912.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/role-2-4-diamino-6-hydroxypyrimidine-drug-discovery-development-jv
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GTP

GTP Cyclohydrolase I
(Rate-Limiting Enzyme)

Substrate

Tetrahydrobiopterin (BH4)
(Essential Cofactor)

Produces

Nitric Oxide Synthase (NOS)

Activates

Nitric Oxide (NO)
(Signaling Molecule)

Produces

2,4-Diamino-6-hydroxypyrimidine
(DAHP)

Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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